Cas no 91619-32-8 (1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-)
91619-32-8 structure
Product Name:1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
CAS No:91619-32-8
MF:C12H16N2O4S
MW:284.331441879272
CID:4313867
PubChem ID:2793606
Update Time:2025-04-24
1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
- AKOS001721102
- SR-01000508671
- CHEMBL1491712
- MLS000585909
- STK792451
- HMS2572N21
- SMR000207690
- Hexahydro-1-[(3-nitrophenyl)sulfonyl]-1H-azepine
- EU-0017332
- 91619-32-8
- SR-01000508671-1
- SR-01000508671-3
- DTXSID501235946
- 1-[(3-nitrophenyl)sulfonyl]azepane
-
- Inchi: 1S/C12H16N2O4S/c15-14(16)11-6-5-7-12(10-11)19(17,18)13-8-3-1-2-4-9-13/h5-7,10H,1-4,8-9H2
- InChI Key: OOBBVKGFAOGTTG-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)CCCCCC1
Computed Properties
- Exact Mass: 284.08307817Da
- Monoisotopic Mass: 284.08307817Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 91.6Ų
1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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